![molecular formula C16H15IN2OS B5214215 N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide](/img/structure/B5214215.png)
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide, also known as AG1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane receptor that plays a crucial role in the regulation of cell growth, proliferation, and differentiation. Overexpression or mutation of EGFR has been implicated in the development and progression of various types of cancer, making it an attractive target for cancer therapy.
Mechanism of Action
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide specifically targets the ATP-binding site of EGFR tyrosine kinase, thereby inhibiting its activity. This leads to the inhibition of downstream signaling pathways involved in cell growth and proliferation. The exact mechanism of action of this compound has been elucidated through various biochemical and biophysical studies.
Biochemical and physiological effects:
This compound has been shown to have a potent inhibitory effect on EGFR tyrosine kinase activity, leading to the inhibition of downstream signaling pathways involved in cell growth and proliferation. This results in the induction of apoptosis and cell cycle arrest in cancer cells. In addition, this compound has been shown to have anti-inflammatory and neuroprotective effects in various disease models.
Advantages and Limitations for Lab Experiments
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide has several advantages as a research tool, including its high potency and specificity for EGFR tyrosine kinase, as well as its ability to inhibit downstream signaling pathways involved in cancer cell growth and proliferation. However, this compound also has some limitations, including its potential off-target effects and the need for careful dosing to avoid toxicity.
Future Directions
There are several potential future directions for research involving N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide. One area of interest is the development of new analogs with improved potency and selectivity for EGFR tyrosine kinase. Another area of interest is the investigation of the role of EGFR in various disease models, including cancer, inflammation, and neurodegeneration. Finally, this compound may have potential as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders.
Synthesis Methods
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide can be synthesized through a multi-step process involving the reaction of 2-iodobenzamide with various reagents to form the final product. The synthesis method has been described in detail in several research articles and patents.
Scientific Research Applications
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, this compound has been used in various studies to investigate the role of EGFR in cancer and other diseases.
properties
IUPAC Name |
N-[(4-ethylphenyl)carbamothioyl]-2-iodobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15IN2OS/c1-2-11-7-9-12(10-8-11)18-16(21)19-15(20)13-5-3-4-6-14(13)17/h3-10H,2H2,1H3,(H2,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPSZVSHYEQWLPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15IN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.